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Compound of Interest

Compound Name: 3-Formyl-6-methylchromone

Cat. No.: B1298627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability

data for 3-Formyl-6-methylchromone. Due to the limited availability of direct quantitative data

in publicly accessible literature, this document also outlines standardized experimental

protocols for determining these crucial physicochemical properties. Furthermore, it visualizes a

potential signaling pathway associated with the biological activities of 3-formylchromone

derivatives.

Core Physicochemical Properties
3-Formyl-6-methylchromone is a solid, appearing as a light yellow or white to green powder

or crystal.[1][2][3] It is identified by the CAS Number 42059-81-4 and has a molecular weight of

188.18 g/mol .[1][2]

Solubility Data
Quantitative solubility data for 3-Formyl-6-methylchromone is not extensively reported in

scientific literature. The available information is summarized below.
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Solvent Solubility Remarks

Chloroform Soluble
Qualitative data from a

supplier.[1]

Various Solvents Data Not Available

A related compound, 3-

formylchromone, is reported to

be soluble in water,

dichloromethane, acetonitrile,

DMSO, DMF, ethanol, and 2-

propanol. This may suggest a

similar solubility profile for 3-

Formyl-6-methylchromone, but

requires experimental

verification.[4]

Stability Profile
Detailed stability studies on 3-Formyl-6-methylchromone are not readily available. The

primary information comes from supplier recommendations for storage.

Condition Recommendation Remarks

General Storage Store in a cool, dry place.[1]
General recommendation for

chemical storage.

Temperature
Room temperature,

recommended <15°C.
To minimize degradation.

Atmosphere Store under inert gas.
The compound is noted to be

"Air Sensitive".[5]

Experimental Protocols
For researchers requiring precise quantitative data, the following established methodologies

are recommended.
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Determination of Aqueous and Solvent Solubility
(Shake-Flask Method)
This protocol is adapted from the well-established shake-flask method for solubility

determination.

Preparation

Equilibration

Analysis

Weigh excess amount of
3-Formyl-6-methylchromone

Add to a known volume of solvent
(e.g., water, buffer, organic solvent)

in a sealed vial

Agitate at a constant temperature
(e.g., 25°C or 37°C)

for a defined period (e.g., 24-48h)
to ensure equilibrium

Filter or centrifuge to
remove undissolved solid

Withdraw a known volume
of the supernatant

Quantify the concentration using a
validated analytical method

(e.g., HPLC-UV, UV-Vis Spectroscopy)
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Fig. 1: Shake-Flask Solubility Determination Workflow

Stability-Indicating Assay Development
A stability-indicating high-performance liquid chromatography (HPLC) method is crucial for

assessing the stability of 3-Formyl-6-methylchromone under various stress conditions.

Forced Degradation Studies

HPLC Method Development

Method Validation

Expose 3-Formyl-6-methylchromone solution to:
- Acidic conditions (e.g., 0.1 M HCl)

- Basic conditions (e.g., 0.1 M NaOH)
- Oxidative conditions (e.g., 3% H2O2)

- Thermal stress (e.g., 60°C)
- Photolytic stress (e.g., UV light)

Select appropriate column and mobile phase

Optimize separation of the parent compound
from degradation products

Validate the method for specificity, linearity,
accuracy, precision, and robustness

according to ICH guidelines

Click to download full resolution via product page

Fig. 2: Stability-Indicating HPLC Method Development Workflow

Potential Signaling Pathway Involvement
While the direct signaling pathways of 3-Formyl-6-methylchromone are not fully elucidated,

studies on its derivatives suggest potential interactions with pathways relevant to diabetes and

inflammation. In silico studies have indicated that 3-formylchromone derivatives can act as
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inhibitors of insulin-degrading enzyme (IDE), hypoxia-inducible factor 1-alpha (HIF-1α), and

cyclooxygenase (COX) enzymes.[4]

Potential Cellular Targets

Potential Biological Effects

3-Formyl-6-methylchromone
(and derivatives)
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Inhibition
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Modulation of
Insulin Levels

Anti-inflammatory Effects

Regulation of
Hypoxic Response

Reduction of
Prostaglandins
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Fig. 3: Potential Signaling Pathways of 3-Formylchromone Derivatives

Conclusion
This guide consolidates the currently available solubility and stability information for 3-Formyl-
6-methylchromone. It is evident that there is a need for more comprehensive, quantitative

studies to fully characterize these properties. The provided experimental protocols offer a

framework for researchers to generate this critical data, which is essential for advancing the

use of this compound in drug discovery and development. The visualized potential signaling

pathways, based on derivative studies, provide a starting point for further mechanistic

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298627#3-formyl-6-methylchromone-solubility-and-
stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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